Cas no 168818-42-6 (2-(methylthio)phenylboronic acid)

2-(methylthio)phenylboronic acid structure
168818-42-6 structure
Product Name:2-(methylthio)phenylboronic acid
CAS No:168818-42-6
MF:C7H9BO2S
MW:168.021160840988
CID:905093
PubChem ID:2773543
Update Time:2025-04-19

2-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(methylthio)phenylboronic acid
    • 168818-42-6
    • 2-methylthiophenyl boronic acid
    • CS-D1039
    • InChI=1/C7H9BO2S/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5,9-10H,1H3
    • A16016
    • J-510906
    • 2-(methylthio)phenyl-boronic acid
    • DB-005791
    • CHEMBL352894
    • 2-Methylsulfanylphenylboronic acid
    • 2-Methylthiophenylboronicacid
    • 2-(methylthio)benzene boronic acid
    • SY014952
    • J-506499
    • AMY13232
    • 2-methylmercapto phenyl boronic acid
    • MFCD01318165
    • 2-(methylsulfanyl)benzeneboronic acid
    • (2-(Methylthio)phenyl)boronic acid
    • (2-methylsulphanyl-phenyl)-boronic acid
    • M1570
    • [2-(methylsulfanyl)phenyl]boronic acid
    • BBL100654
    • 2-THIOANISOLEBORONIC ACID
    • [2-(methylthio)phenyl]boronic acid
    • 2-methylthiophenyl-dihydroxyborane
    • (2-methylsulfanylphenyl)boronic Acid
    • C7H9BO2S
    • 2-(Methylthio)benzeneboronic Acid
    • QXBWTYBCNFKURT-UHFFFAOYSA-
    • 2-Methylthiophenylboronic acid
    • 2-(methylsulfanyl)phenylboronic acid
    • 2-methylthiophenyldihydroxyborane
    • 2-(methylthio)-phenylboronic acid
    • STL554448
    • VT1354
    • 2-BORONOTHIOANISOLE
    • DTXSID30378542
    • 168618-42-6
    • AC-5351
    • DS-1797
    • Z381540876
    • Boronic acid, B-[2-(methylthio)phenyl]-
    • BORONIC ACID, [2-(METHYLTHIO)PHENYL]-
    • EN300-152979
    • SCHEMBL24389
    • AB08660
    • AKOS005255174
    • Inchi: 1S/C7H9BO2S/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5,9-10H,1H3
    • InChI Key: QXBWTYBCNFKURT-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1B(O)O

Computed Properties

  • Exact Mass: 168.0416309g/mol
  • Monoisotopic Mass: 168.0416309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų
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